Cas no 1866964-84-2 (5-(Pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid)

5-(Pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a pyrimidine-oxazole scaffold, making it a valuable intermediate in medicinal chemistry and drug discovery. Its structure combines a pyrimidine ring, known for its role in nucleobase analogs, with an oxazole-carboxylic acid moiety, offering versatile reactivity for further derivatization. This compound is particularly useful in the synthesis of kinase inhibitors and other biologically active molecules due to its ability to engage in hydrogen bonding and metal coordination. The carboxylic acid group enhances solubility and provides a handle for conjugation or salt formation, improving pharmacokinetic properties. Its well-defined heterocyclic core makes it a reliable building block for targeted molecular design.

5-(Pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid structure

1866964-84-2 structure

Product Name:5-(Pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid

CAS No:1866964-84-2

MF:C₈H₅N₃O₃

MW:191.143601179123

CID:5926619

PubChem ID:131051471

Update Time:2025-06-13

5-(Pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1866964-84-2
- 5-(pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid
- EN300-1770628
- 5-(Pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid
- Inchi： 1S/C8H5N3O3/c12-8(13)6-3-7(14-11-6)5-1-2-9-4-10-5/h1-4H,(H,12,13)
- InChI Key： AWAALMKSKDWGLI-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1C=CN=CN=1

Computed Properties

Exact Mass: 191.03309103g/mol
Monoisotopic Mass: 191.03309103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 89.1Å²

5-(Pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>

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Enamine	EN300-1770628-0.05g	5-(pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid	1866964-84-2	0.05g	$1068.0	2023-09-20
Enamine	EN300-1770628-0.1g	5-(pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid	1866964-84-2	0.1g	$1119.0	2023-09-20
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Enamine	EN300-1770628-10.0g	5-(pyrimidin-4-yl)-1,2-oxazole-3-carboxylic acid	1866964-84-2	10g	$5467.0	2023-06-03
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